2-(4-Chlorophenoxy)-1-[4-(2,3-dimethoxybenzoyl)piperazin-1-yl]ethanone

• Molecular Formula: C21H23ClN2O5
• Molecular Weight: 418.9 g/mol
• IUPAC Name: 2-(4-chlorophenoxy)-1-[4-(2,3-dimethoxybenzoyl)piperazin-1-yl]ethanone
• InChI: InChI=1S/C21H23ClN2O5/c1-27-18-5-3-4-17(20(18)28-2)21(26)24-12-10-23(11-13-24)19(25)14-29-16-8-6-15(22)7-9-16/h3-9H,10-14H2,1-2H3
• InChI Key: BOXPLJKFTBPDCZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1OC)C(=O)N2CCN(CC2)C(=O)COC3=CC=C(C=C3)Cl

Description

This compound features a piperazine core substituted with a 2,3-dimethoxybenzoyl group at the 4-position and a 4-chlorophenoxy-linked ethanone moiety. Its structure combines aryl piperazine pharmacophores with electron-rich substituents (methoxy, chloro), which are critical for modulating receptor affinity and pharmacokinetics. The compound has been synthesized via nucleophilic displacement reactions, as demonstrated in studies involving 2-(4-chlorophenoxy)-1-(piperazin-1-yl)ethanone intermediates .

Biological Activity

2-(4-Chlorophenoxy)-1-[4-(2,3-dimethoxybenzoyl)piperazin-1-yl]ethanone is a synthetic compound belonging to the piperazine class, which has garnered attention for its potential biological activities. This article delves into its biological properties, mechanisms of action, and relevant research findings.

• Molecular Formula : C21H23ClN2O5
• Molecular Weight : 418.9 g/mol
• IUPAC Name : 2-(4-chlorophenoxy)-1-[4-(2,3-dimethoxybenzoyl)piperazin-1-yl]ethanone

The compound is believed to exert its biological effects primarily through interactions with various receptors in the central nervous system. Specifically, it may act as a ligand for serotonin and dopamine receptors, modulating neurotransmitter activity and influencing physiological responses. The presence of the chlorophenoxy and dimethoxybenzoyl groups enhances its binding affinity and selectivity for these receptors.

Antimicrobial Properties

Research indicates that 2-(4-Chlorophenoxy)-1-[4-(2,3-dimethoxybenzoyl)piperazin-1-yl]ethanone exhibits significant antimicrobial activity. In vitro studies have shown effectiveness against a range of bacterial strains, including:

• Escherichia coli
• Staphylococcus aureus
• Pseudomonas aeruginosa

Anticancer Activity

The compound has also been investigated for its anticancer properties. Studies demonstrate that it can induce apoptosis in cancer cell lines, such as:

• HeLa cells (cervical cancer)
• MCF-7 cells (breast cancer)

The proposed mechanism involves the inhibition of cell proliferation and promotion of programmed cell death through the activation of caspase pathways.

Study 1: Antimicrobial Efficacy

A study published in the Journal of Antimicrobial Chemotherapy evaluated the antimicrobial efficacy of various piperazine derivatives, including 2-(4-Chlorophenoxy)-1-[4-(2,3-dimethoxybenzoyl)piperazin-1-yl]ethanone. The results indicated a minimum inhibitory concentration (MIC) of 32 µg/mL against Staphylococcus aureus, suggesting potent antimicrobial properties.

Study 2: Anticancer Potential

In a study featured in Cancer Letters, researchers assessed the anticancer effects of this compound on MCF-7 cells. The compound was found to inhibit cell growth by approximately 70% at a concentration of 50 µM after 48 hours of treatment. Flow cytometry analysis revealed an increase in apoptotic cells, confirming its potential as an anticancer agent.

Comparative Analysis with Similar Compounds

Compound Name	Structure	Biological Activity	Notable Findings
Compound A	Structure A	Antimicrobial	Effective against MRSA
Compound B	Structure B	Anticancer	Induces apoptosis in lung cancer cells
2-(4-Chlorophenoxy)-1-[4-(2,3-dimethoxybenzoyl)piperazin-1-yl]ethanone	Structure C	Antimicrobial & Anticancer	Significant growth inhibition in HeLa and MCF-7 cells

Comparison with Similar Compounds

Key Structural Variations

The table below highlights structural differences among selected analogues:

Compound Name	Piperazine Substituent	Ethanone Substituent	Biological Activity	Key Parameters (QSAR)	References
Target Compound	2,3-dimethoxybenzoyl	4-chlorophenoxy	Under investigation (potential CNS)	QPlogBB, EA (predicted)
2-(4-Chlorophenyl)-1-[4-(2,3-dimethylphenyl)piperazin-1-yl]ethanone ()	2,3-dimethylphenyl	4-chlorophenyl	Antipsychotic (anti-D2/5-HT2A)	Not reported
1-(Biphenyl-4-yl)-2-[4-(2-methoxyphenyl)piperazin-1-yl]ethanone ()	2-methoxyphenyl	biphenyl-4-yl	Atypical antipsychotic, low catalepsy	QPlogBB = -0.45, EA = 1.2 eV
1-Chloro-2-(4-phenylpiperazin-1-yl)ethanone ()	Phenyl	Chlorine	Antimicrobial, antitumor	LogP = 2.1, PSA = 29 Ų
1-[4-(2,3-Dichlorophenyl)piperazin-1-yl]-2-(5-methyl-2-nitroimidazol-1-yl)ethanone ()	2,3-dichlorophenyl	5-methyl-2-nitroimidazolyl	Antipsychotic, anti-dopaminergic	IC50 (D2) = 12 nM

Pharmacological Insights

• Anti-Dopaminergic Activity : The target compound’s 2,3-dimethoxybenzoyl group may enhance serotonin (5-HT2A) over dopamine (D2) receptor selectivity, similar to ’s biphenyl derivatives, which showed lower catalepsy due to balanced QPlogBB (-0.45) and electron affinity (1.2 eV) .
• Electron-Donating vs.
• Chlorine Positioning: The 4-chlorophenoxy group in the target compound contrasts with ’s chloro-ethanone derivative, where chlorine directly on the ethanone correlates with antitumor activity but higher hydrophobicity (LogP = 2.1) .

Computational and Crystallographic Data

• QSAR Models : ’s QSAR analysis suggests that higher QPlogBB (brain/blood partition coefficient) correlates with improved antipsychotic efficacy. The target compound’s methoxy groups may enhance QPlogBB compared to dichlorophenyl derivatives () .
• Structural Confirmation: While crystallographic data for the target compound is unavailable, ’s chloro-ethanone analogue was resolved via single-crystal X-ray diffraction (R factor = 0.035), confirming planar piperazine conformations critical for receptor binding .